9-(3-methoxypropyl)-3-phenyl-2H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-2-one

• IUPAC Name: 9-(3-methoxypropyl)-3-phenyl-8,10-dihydropyrano[2,3-f][1,3]benzoxazin-2-one
• InChI: InChI=1S/C21H21NO4/c1-24-11-5-10-22-13-18-19(25-14-22)9-8-16-12-17(21(23)26-20(16)18)15-6-3-2-4-7-15/h2-4,6-9,12H,5,10-11,13-14H2,1H3
• InChI Key: KZJZTFYGAUCPOU-UHFFFAOYSA-N
• Canonical SMILES: COCCCN1CC2=C(C=CC3=C2OC(=O)C(=C3)C4=CC=CC=C4)OC1
• Molecular Formula: C21H21NO4
• Molecular Weight: 351.4 g/mol

Description

9-(3-methoxypropyl)-3-phenyl-2H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-2-one, or MPPCO, is a compound belonging to the chromenoxazinone family of compounds. It is a synthetic compound that has been used in scientific research for its various properties and applications. MPPCO is a white crystalline powder that is soluble in polar organic solvents and has a melting point of approximately 150°C. MPPCO is a versatile compound that has been used in a variety of research applications, from drug discovery to biomedical research.

Scientific Research Applications

MPPCO has been used in a variety of scientific research applications. It has been used as a model compound for studying the mechanism of action of various drugs, as well as for studying the biochemical and physiological effects of various drugs. It has also been used to study the structure and function of proteins, as well as to study the effects of various drugs on the human body. Additionally, MPPCO has been used in drug discovery research, as it has been found to possess a variety of pharmacological properties.

Mechanism of Action

The mechanism of action of MPPCO is not fully understood. However, it is believed that the compound binds to specific receptors in the body, which then triggers a variety of biochemical and physiological responses. It is believed that MPPCO binds to both G-protein coupled receptors and ion channels, which then leads to the activation of various intracellular signaling pathways.
Biochemical and Physiological Effects
MPPCO has been found to possess a variety of biochemical and physiological effects. It has been found to possess anti-inflammatory, anti-oxidant, and anti-cancer properties. Additionally, it has been found to possess anti-depressant, anti-anxiety, and anti-convulsant properties. Additionally, MPPCO has been found to possess anti-diabetic and anti-obesity properties.

Advantages and Limitations for Lab Experiments

The use of MPPCO in lab experiments offers a variety of advantages. It is a relatively inexpensive compound, and it is easy to synthesize and purify. Additionally, it is a relatively stable compound, and it is readily soluble in polar organic solvents. Furthermore, it is a versatile compound, and it has been used in a variety of research applications. However, there are some limitations to using MPPCO in lab experiments. It is not a naturally occurring compound, and it is not approved for use in humans. Additionally, it has not been thoroughly studied, and its mechanism of action is not fully understood.

Future Directions

There are several potential future directions for research involving MPPCO. One potential direction is to further study the mechanism of action of the compound, in order to better understand its effects on the body. Additionally, further research could be conducted on the potential therapeutic effects of MPPCO, such as its anti-inflammatory, anti-oxidant, and anti-cancer properties. Additionally, further research could be conducted into the potential use of MPPCO as a drug delivery system, as its solubility in polar organic solvents could make it a suitable candidate for such applications. Finally, further research could be conducted into the potential use of MPPCO as a tool for drug discovery, as its pharmacological properties could make it a useful compound for such applications.

Synthesis Methods

MPPCO can be synthesized through a variety of methods. The most common method involves the reaction of a phenol and an amine in the presence of a base. This reaction produces an intermediate, which is then reacted with a chromene derivative to form the desired product. The reaction is typically carried out in an inert atmosphere, such as nitrogen, and the reaction is usually complete within 24 hours.